Cas no 1525818-37-4 (2-(morpholin-2-yl)-N-phenylacetamide)

• Product Name: 2-(morpholin-2-yl)-N-phenylacetamide
• CAS No: 1525818-37-4
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD21771271
• CID: 5170911
• PubChem ID: 66435497
• Update Time: 2025-10-28

2-(morpholin-2-yl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Morpholineacetamide, N-phenyl-
• 2-(morpholin-2-yl)-N-phenylacetamide

• MDL： MFCD21771271
• Inchi： 1S/C12H16N2O2/c15-12(8-11-9-13-6-7-16-11)14-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2,(H,14,15)
• InChI Key： IAFQYHTWRLEWNY-UHFFFAOYSA-N
• SMILES： N1CCOC(CC(NC2=CC=CC=C2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(morpholin-2-yl)-N-phenylacetamide

2-(Morpholin-2-yl)-N-phenylacetamide: A Comprehensive Overview

2-(Morpholin-2-yl)-N-phenylacetamide (CAS No. 1525818-37-4) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a morpholine ring with an acetamide group, offering a wide range of functional properties. The morpholine moiety, known for its stability and ability to form hydrogen bonds, plays a crucial role in enhancing the compound's solubility and bioavailability. Meanwhile, the N-phenylacetamide group contributes to its lipophilicity, making it an ideal candidate for various chemical modifications and biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(Morpholin-2-yl)-N-phenylacetamide through a variety of methodologies. One notable approach involves the nucleophilic substitution reaction of morpholine with an appropriate alkylating agent, followed by acylation to introduce the acetamide group. This method has been optimized to achieve high yields and excellent purity, ensuring the compound's suitability for large-scale production and subsequent applications in drug discovery.

The pharmacological profile of 2-(Morpholin-2-yl)-N-phenylacetamide has been extensively studied in recent years. Research indicates that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, studies have demonstrated its ability to modulate ion channels, which could be exploited in the treatment of neurological disorders such as epilepsy and chronic pain conditions.

In the realm of agrochemistry, 2-(Morpholin-2-yl)-N-phenylacetamide has shown potential as a lead compound for the development of novel pesticides. Its ability to inhibit key enzymes in pest metabolism suggests that it could serve as an effective alternative to traditional chemical pesticides, offering a more sustainable approach to pest control.

From a materials science perspective, this compound has been explored as a building block for advanced polymers and coatings. Its unique combination of hydrophilic and lipophilic properties makes it an attractive candidate for applications in drug delivery systems and biomedical materials. Recent research has focused on its use as a compatibilizer in polymer blends, enhancing interfacial adhesion and improving mechanical properties.

The environmental impact of 2-(Morpholin-2-yl)-N-phenylacetamide has also been a topic of interest. Studies suggest that it is biodegradable under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important given the increasing emphasis on sustainable chemistry practices across various industries.

In conclusion, 2-(Morpholin-2-yl)-N-phenylacetamide (CAS No. 1525818-37